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Compound of Interest

Compound Name: 2-Hydroxy-4-methyl-3-nitropyridine

Cat. No.: B1330670

An In-Depth Technical Guide to 2-Hydroxy-4-methyl-3-nitropyridine

Introduction

2-Hydroxy-4-methyl-3-nitropyridine is a functionalized heterocyclic compound of significant
interest to the scientific community, particularly those in pharmaceutical research and organic
synthesis. As a substituted nitropyridine, its chemical architecture is primed for a variety of
chemical transformations, making it a valuable intermediate and building block. The presence
of a hydroxyl group, a methyl group, and an electron-withdrawing nitro group on the pyridine
core imparts a unique reactivity profile. This guide offers a comprehensive overview of its core
properties, synthesis, applications, and safety protocols, with a primary focus on its molecular
weight and the implications of its structure.

Section 1: Core Molecular and Physicochemical
Properties

The foundational characteristics of a chemical compound dictate its behavior and potential
applications. For 2-Hydroxy-4-methyl-3-nitropyridine, these properties are well-documented.
The molecular weight, a critical parameter for any chemical synthesis or analysis, is precisely
154.12 g/mol .[1][2][3] This value is derived from its molecular formula, CeHeN203.[1][4]

A key structural aspect of this molecule is the potential for keto-enol tautomerism, existing in
equilibrium between the 2-hydroxy-pyridine form and the 2-pyridone form (4-Methyl-3-nitro-
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2(1H)-pyridinone).[1] In the solid state, it typically exists as a yellow to orange crystalline

powder.[5]

Table 1: Key Identifiers and Physicochemical Properties

Property Value Source(s)
4-Methyl-3-nitro-1H-pyridin-2-
IUPAC Name [1]
one
4-Methyl-3-nitro-2-pyridone, 2-
Synonyms ) o [1]
Hydroxy-3-nitro-4-picoline
CAS Number 21901-18-8 [1]
Molecular Formula CeHeN20s3 [1103114]
Molecular Weight 154.12 [1112][3]
Appearance Solid, crystalline powder [1]
Melting Point 229-232 °C [1]
Purity >97% to 98% [11[3]

SMILES String
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InChl Key
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Section 2: Synthesis and Reactivity

The synthesis of 2-Hydroxy-4-methyl-3-nitropyridine typically involves the electrophilic

nitration of a corresponding pyridine precursor. The general principle relies on treating a

substituted pyridine, such as 2-hydroxy-4-methylpyridine, with a strong nitrating agent,

commonly a mixture of concentrated nitric acid and sulfuric acid.[6][7][8] The sulfuric acid acts

as a catalyst, protonating the nitric acid to generate the highly electrophilic nitronium ion

(NO2%), which then attacks the electron-rich pyridine ring. The position of nitration is directed by

the existing substituents on the ring.
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The reactivity of the final compound is largely governed by the electronic properties of its
substituents. The nitro group is strongly electron-withdrawing, which deactivates the pyridine
ring towards further electrophilic substitution but activates it for nucleophilic aromatic
substitution (SNAr), particularly at positions ortho and para to the nitro group.[9] This enhanced
reactivity is a cornerstone of its utility as a pharmaceutical intermediate.

Plausible Synthetic Pathway

2-Hydroxy-4-methylpyridine
(Starting Material)

Nitrating Agent
(HNOs / H2S0a4)

Electrophilic Nitration

2-Hydroxy-4-methyl-3-nitropyridine

(Final Product)

Click to download full resolution via product page

Caption: A plausible synthetic route to 2-Hydroxy-4-methyl-3-nitropyridine.

Section 3: Applications in Research and Drug
Development

The primary value of 2-Hydroxy-4-methyl-3-nitropyridine lies in its role as a versatile
chemical building block. It is cited as a useful biochemical for proteomics research, suggesting
its potential use in developing probes or labels for studying proteins.[3]

More significantly, it serves as a key pharmaceutical intermediate.[10] Nitropyridine derivatives
are instrumental in constructing more complex heterocyclic systems that form the core of many
Active Pharmaceutical Ingredients (APIs). The inherent reactivity of compounds like 2-
Hydroxy-4-methyl-3-nitropyridine allows for strategic chemical modifications—such as
nucleophilic substitution of the hydroxyl group (after conversion to a better leaving group) or
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reduction of the nitro group to an amine—to build diverse molecular scaffolds.[9] This versatility
makes it a valuable precursor in the synthetic pathways of novel drug candidates.[11]

2-Hydroxy-4-methyl-3-nitropyridine
(Building Block)

'

Strategic Chemical Modification
(e.g., Reduction, Substitution)

l

Complex Heterocyclic Scaffolds

Active Pharmaceutical Ingredients (APIS)

Click to download full resolution via product page

Caption: Logical workflow from intermediate to Active Pharmaceutical Ingredient.

Section 4: Safety, Handling, and Storage

As with any laboratory chemical, proper safety and handling procedures are paramount. 2-
Hydroxy-4-methyl-3-nitropyridine is classified as a hazardous substance, primarily causing

skin, eye, and respiratory irritation.[1][12]

Table 2: GHS Hazard Information
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Category

Information

Source(s)

Pictogram

GHSO07 (Exclamation Mark)

[2]

Signal Word

Warning

[1](2]

Hazard Statements

H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause

respiratory irritation.

[1]12]

Key Precautionary Statements

P261: Avoid breathing
dust.P280: Wear protective
gloves/eye
protection.P302+P352: IF ON
SKIN: Wash with plenty of
water.P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[1]112]

Recommended Handling Protocol

Engineering Controls: Use only outdoors or in a well-ventilated area, such as a chemical

fume hood, to avoid inhalation of dust.[12]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles or a face shield, and a lab coat. For operations that may generate
dust, a NIOSH-approved N95 dust mask is recommended.[1][12]

Handling Practices: Avoid all personal contact. Do not eat, drink, or smoke in the handling

area. Wash hands thoroughly after handling the substance.[12][13]

Spill Response: In case of a spill, avoid generating dust. Use dry clean-up procedures (e.g.,

sweeping or vacuuming with an explosion-proof vacuum) and place the material in a sealed

container for disposal.[13]
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Storage

Store the compound in a tightly closed container in a dry, well-ventilated place.[2][12] Keep it
away from incompatible materials such as strong oxidizing agents.[14]

Conclusion

2-Hydroxy-4-methyl-3-nitropyridine is more than a compound defined by its molecular weight
of 154.12 g/mol . It is a strategically designed chemical intermediate whose value is unlocked
through its distinct pattern of reactivity. For researchers and drug development professionals, it
represents a versatile tool for the synthesis of novel heterocyclic structures and potential APIs.
A thorough understanding of its properties, synthesis, and safe handling protocols is essential
for harnessing its full potential in the laboratory and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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